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Compound of Interest

Compound Name:
Beclomethasone-17-

Monopropionate-d3

Cat. No.: B15600357 Get Quote

Technical Guide: Beclomethasone-17-
Monopropionate-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and core data

related to Beclomethasone-17-Monopropionate-d3. While a specific Certificate of Analysis

for this deuterated standard may vary by manufacturer, this document consolidates essential

data points and methodologies referenced in scientific literature, offering a robust resource for

its application in research and development.
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Parameter Data

Product Name Beclomethasone-17-Monopropionate-d3

Synonyms
B-2336, Beclometasone (Beclomethasone)

Dipropionate EP Impurity H-d3

Chemical Formula C₂₅H₃₀D₃ClO₆[1]

Molecular Weight 468.00 g/mol [2]

CAS Number Not Available

Intended Use
As an internal standard for quantitative analysis

by NMR, GC-MS, or LC-MS.[1]

Physical and Chemical Properties
Property Value

Appearance White to off-white solid[3]

Solubility Soluble in Methanol[4]

Storage Conditions

-20°C, stored under nitrogen. In solvent: -80°C

for 6 months; -20°C for 1 month (stored under

nitrogen)[3]

Analytical Data
Purity and Identification

Test Specification Result

Purity (LC-MS) ≥95% 99.76%[3]

¹H NMR Spectrum Consistent with structure Consistent with structure[3]

LC-MS Consistent with structure Consistent with structure[3]

Chromatographic Properties (for non-deuterated form)
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Parameter Value Source

Collision Cross Section (CCS)

[M-H]⁻
200.42487 Å²

predicted, DeepCCS 1.0

(2019)[5]

Collision Cross Section (CCS)

[M+H]⁺
202.32027 Å²

predicted, DeepCCS 1.0

(2019)[5]

Collision Cross Section (CCS)

[M+Na]⁺
208.65178 Å²

predicted, DeepCCS 1.0

(2019)[5]

Experimental Protocols
Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Plasma
This method is adapted from a validated assay for the simultaneous quantification of

beclomethasone dipropionate (BDP) and its active metabolite, beclomethasone 17-

monopropionate (17-BMP).[6] Beclomethasone-17-Monopropionate-d3 serves as an ideal

internal standard for this assay.

Sample Preparation:

Plasma: Solid-phase extraction.[6]

Tissues (Lung, Liver, Kidney): Liquid-liquid extraction.[6]

Chromatographic Conditions:

Instrument: Liquid chromatography system coupled with a positive electrospray ionization

tandem mass spectrometer (LC-(ESI+)-MS-MS).[6]

Column: Hanbon Lichrospher C18.[7]

Mobile Phase: Methanol-water (85:15, v/v).[7]

Flow Rate: 0.7 mL/min.[7]

Mass Spectrometry:
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Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

Validation Parameters:

Linear Range: 0.05 to 5 ng/mL for both analytes.[6]

Precision: Between-day and within-day coefficients of variation ≤ 20% at LLOQ and ≤ 15%

at other QC concentrations.[6]

Internal Standard: Fluticasone propionate was used in the cited study; Beclomethasone-
17-Monopropionate-d3 is a suitable alternative.[6]

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
A validated RP-HPLC method for the simultaneous estimation of Beclomethasone Dipropionate

and Fusidic Acid provides a framework for the analysis of related compounds.[8][9]

Chromatographic Conditions:

Stationary Phase: BDS Hypersil C18 (250mm x 4.6mm, 5µm).[9]

Mobile Phase: Acetonitrile: Methanol: Orthophosphoric acid (60:20:20 v/v).[9]

Flow Rate: 1.0 mL/min.[9]

Detection: UV at 230 nm.[9]

Validation Parameters:

Linearity: 1-6 µg/mL for Beclomethasone Dipropionate with R² = 0.9961.[8][9]

Precision: Percent RSD values for both intraday and interday were less than 2.0%.[8][9]

Metabolic Pathway and Analytical Workflow
Beclomethasone-17-Monopropionate is an active metabolite of Beclomethasone Dipropionate.

[4][10][11] The metabolic conversion is primarily mediated by esterase enzymes.[12]
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Caption: Metabolic pathway of Beclomethasone Dipropionate.

The following diagram illustrates a typical analytical workflow for the quantification of

Beclomethasone-17-Monopropionate using its deuterated internal standard.
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Caption: Analytical workflow for quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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